N-(2-ethoxyphenyl)-2-methoxy-4-(methylthio)benzamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-methoxy-4-methylsulfanylbenzamide
• InChI: InChI=1S/C17H19NO3S/c1-4-21-15-8-6-5-7-14(15)18-17(19)13-10-9-12(22-3)11-16(13)20-2/h5-11H,4H2,1-3H3,(H,18,19)
• InChI Key: NEAIOLIVAFOPKF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(C=C(C=C2)SC)OC
• Molecular Formula: C17H19NO3S
• Molecular Weight: 317.4 g/mol

Description

N-(2-ethoxyphenyl)-2-methoxy-4-(methylthio)benzamide, also known as E2046, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a useful tool for investigating various biological processes.

Mechanism of Action

The exact mechanism of action of N-(2-ethoxyphenyl)-2-methoxy-4-(methylthio)benzamide is not fully understood, but it is believed to act through a variety of pathways. One study found that this compound could inhibit the activity of a protein called NF-κB, which is involved in inflammation and cell proliferation. Other studies have suggested that this compound may act through the modulation of various signaling pathways, including the MAPK and PI3K/Akt pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation and the modulation of inflammation and oxidative stress. One study found that this compound could induce apoptosis, or programmed cell death, in cancer cells. Other studies have suggested that this compound may have neuroprotective effects, making it a potential therapeutic agent for neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-ethoxyphenyl)-2-methoxy-4-(methylthio)benzamide in lab experiments is its ability to modulate a variety of biological processes, making it a versatile tool for researchers. However, one limitation is that the exact mechanism of action of this compound is not fully understood, making it difficult to interpret its effects in some cases.

Future Directions

There are many possible future directions for research involving N-(2-ethoxyphenyl)-2-methoxy-4-(methylthio)benzamide. One area of interest is the development of this compound-based therapies for cancer and other diseases. Another area of interest is the investigation of the molecular mechanisms underlying the effects of this compound, which could provide insights into the underlying biology of various diseases. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for various applications.

Synthesis Methods

N-(2-ethoxyphenyl)-2-methoxy-4-(methylthio)benzamide can be synthesized through a multi-step process involving the reaction of various chemicals. One common method involves the reaction of 2-ethoxyaniline with 2-methoxy-4-(methylthio)benzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through a series of steps to yield pure this compound.

Scientific Research Applications

N-(2-ethoxyphenyl)-2-methoxy-4-(methylthio)benzamide has been used in a variety of scientific research applications, including studies of cancer, inflammation, and neurological disorders. One study found that this compound could inhibit the growth of cancer cells in vitro, suggesting that it may have potential as an anti-cancer agent. Other studies have investigated the role of this compound in modulating inflammation and oxidative stress, which are implicated in a variety of diseases.